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Abstract

Cesium oxalate (Cs2C20a4) is an inorganic salt of cesium and oxalic acid that has garnered
significant interest in various scientific fields, including analytical chemistry, materials science,
and pharmaceuticals. This technical guide provides an in-depth overview of the discovery and
history of cesium oxalate, its physicochemical properties, detailed experimental protocols for
its synthesis, and an exploration of its reaction pathways. The information is presented to be a
valuable resource for researchers and professionals working with or interested in this versatile
compound.

Introduction

Cesium, the heaviest of the stable alkali metals, was discovered in 1860 by Robert Bunsen and
Gustav Kirchhoff through the novel technique of spectroscopy. Following the isolation and
characterization of the element, the study of its various salts began. Among these, cesium
oxalate has emerged as a compound with unique and valuable properties. Its high solubility in
water and its role as a precursor in the synthesis of other cesium-containing materials make it a
subject of ongoing research and application. This guide will delve into the historical context of
its discovery, its key chemical and physical characteristics, and practical methodologies for its
preparation and analysis.
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Discovery and History

The specific discovery of cesium oxalate is not well-documented as a singular event but is
understood to be a part of the broader systematic investigation of the salts of the newly
discovered element, cesium, in the latter half of the 19th century. Following the discovery of
cesium in 1860, chemists of the era began to systematically react the new element and its
carbonate or hydroxide with various known acids, including oxalic acid, to characterize the
resulting salts.

Comprehensive chemical encyclopedias of the late 19th and early 20th centuries, such as
Gmelin's Handbuch der anorganischen Chemie, would have been among the first to compile
and report the synthesis and properties of cesium oxalate. These handbooks served as the
primary reference sources for inorganic compounds, and the inclusion of cesium oxalate
would have followed the systematic study of cesium and its reactivity. Early synthesis would
have likely involved the straightforward reaction of cesium carbonate or cesium hydroxide with
an aqueous solution of oxalic acid. More complex, high-temperature synthesis methods were
developed much later as industrial and specialized research applications emerged.

Physicochemical Properties of Cesium Oxalate

Cesium oxalate is a white, crystalline solid. A summary of its key quantitative properties is
presented in Table 1. While data for its density and melting point are not consistently reported
in the literature, its high solubility in water is a notable characteristic.

Table 1: Quantitative Properties of Cesium Oxalate
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Property Value Reference
Chemical Formula Cs2C204 [1]

Molar Mass 353.83 g/mol [2]
Appearance White solid [1]
Solubility in Water 76 g/100 mL at 25 °C [1]

Density Not available

Melting Point Not available

» Decomposes to Cs2COs and
Thermal Decomposition co [1]

Experimental Protocols

Several methods have been developed for the synthesis of cesium oxalate. The choice of
method often depends on the desired purity, scale, and available starting materials.

Synthesis from Cesium Carbonate and Oxalic Acid
(Aqueous Method)

This is a common and straightforward laboratory-scale synthesis.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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